Cas no 924858-83-3 (2-Amino-4-(1H-tetraazol-1-yl)benzoic acid)

2-Amino-4-(1H-tetraazol-1-yl)benzoic acid structure
924858-83-3 structure
Product Name:2-Amino-4-(1H-tetraazol-1-yl)benzoic acid
CAS No:924858-83-3
MF:C8H7N5O2
MW:205.173480272293
CID:3103605
PubChem ID:16765307
Update Time:2025-04-21

2-Amino-4-(1H-tetraazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(1H-tetraazol-1-yl)benzoic acid
    • AKOS000297363
    • YIJKTLBTUJWQNW-UHFFFAOYSA-N
    • 2-amino-4-(1H-tetrazol-1-yl)benzoic acid
    • 2-amino-4-(tetrazol-1-yl)benzoic acid
    • 2-amino-4-(1{H}-tetrazol-1-yl)benzoic acid
    • STK667481
    • 924858-83-3
    • Benzoic acid, 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)-
    • 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
    • CS-0325829
    • Inchi: 1S/C8H7N5O2/c9-7-3-5(13-4-10-11-12-13)1-2-6(7)8(14)15/h1-4H,9H2,(H,14,15)
    • InChI Key: YIJKTLBTUJWQNW-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=C(C=C1N)N1C=NN=N1)=O

Computed Properties

  • Exact Mass: 205.05997448Da
  • Monoisotopic Mass: 205.05997448Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 107Ų

2-Amino-4-(1H-tetraazol-1-yl)benzoic acid Related Literature

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